Cas no 1779468-71-1 (1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate
• CAS No: 1779468-71-1
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 4704859
• Update Time: 2025-09-27

1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate
• 1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-6-5-7(12)8(13)9(14)16-4/h7-8H,5-6,12H2,1-4H3
• InChI Key： NUUJRBUQBLFWEQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Topological Polar Surface Area: 81.9

Additional information on 1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate

Comprehensive Overview of 1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate (CAS No. 1779468-71-1)

1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate (CAS No. 1779468-71-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrrolidine backbone and dicarboxylate functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural versatility makes it a valuable building block for drug discovery, particularly in the development of small molecule therapeutics targeting neurological and metabolic disorders.

The growing demand for 1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate is driven by its applications in asymmetric synthesis and chiral chemistry. Researchers are increasingly exploring its potential in creating enantiomerically pure compounds, a key focus in modern medicinal chemistry. With the rise of personalized medicine and targeted drug delivery, this compound's role in producing high-purity intermediates has become even more pivotal. Its CAS No. 1779468-71-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate is its synthetic scalability. As the pharmaceutical industry shifts toward green chemistry and sustainable manufacturing, optimizing the production process for this compound has become a hot topic. Researchers are investigating catalytic methods and solvent-free reactions to reduce environmental impact while maintaining high yields. These advancements align with global trends in ESG (Environmental, Social, and Governance) compliance, making the compound a subject of interest for patent filings and technology transfers.

Another area of interest is the compound's potential in protease inhibition and enzyme modulation. Recent studies suggest that derivatives of 1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate could play a role in developing treatments for conditions like diabetes and viral infections. This has led to a surge in searches for "pyrrolidine-based inhibitors" and "carboxylate derivatives in drug design," highlighting its interdisciplinary appeal. The compound's CAS No. 1779468-71-1 is often cross-referenced in structure-activity relationship (SAR) studies, further cementing its importance in bioorganic chemistry.

From a commercial perspective, 1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate is available in various purity grades, including HPLC-grade and analytical standard formulations. Suppliers emphasize its stability under controlled conditions, making it a reliable choice for long-term research projects. The compound's shelf life and storage recommendations are frequently queried by laboratory professionals, underscoring the need for detailed technical documentation. Additionally, its compatibility with high-throughput screening (HTS) platforms has made it a staple in drug discovery pipelines.

In summary, 1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate (CAS No. 1779468-71-1) represents a convergence of synthetic utility and biological relevance. Its applications span from medicinal chemistry to material science, with ongoing research exploring novel derivatives and formulations. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to remain at the forefront of organic synthesis and pharmaceutical development.